Cas no 1797091-61-2 (N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide)

• Product Name: N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide
• CAS No: 1797091-61-2
• MF: C₂₂H₂₂N₈OS
• MW: 446.528081417084
• CID: 5371120
• Update Time: 2025-10-29

N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide

• Inchi： 1S/C22H22N8OS/c31-21(24-10-18-12-32-22(28-18)16-5-2-1-3-6-16)17-7-4-8-29(11-17)19-9-20(26-14-25-19)30-15-23-13-27-30/h1-3,5-6,9,12-15,17H,4,7-8,10-11H2,(H,24,31)
• InChI Key： KEOQVTHHXXFBLV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C=NC=N3)N=CN=2)CCCC(C(NCC2=CSC(C3=CC=CC=C3)=N2)=O)C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide

Comprehensive Overview of N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide (CAS No. 1797091-61-2)

The compound N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide (CAS No. 1797091-61-2) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its unique structure, combining a thiazole ring, a pyrimidine core, and a piperidinecarboxamide moiety, makes it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This compound is often discussed in the context of kinase inhibition and targeted drug design, aligning with current trends in precision medicine and personalized therapies.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide. These molecules are frequently investigated for their ability to modulate biological pathways, particularly in oncology and immunology. The presence of both 1,2,4-triazole and pyrimidine groups in its structure suggests potential interactions with enzymes and receptors involved in cell signaling, a hot topic in contemporary biomedical research.

From a synthetic chemistry perspective, the preparation of CAS No. 1797091-61-2 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and functional group compatibility. The compound's molecular weight and solubility profile also make it a candidate for formulation studies, particularly in the development of oral or injectable therapeutics.

In the context of drug repurposing, a trending topic in pharmaceutical sciences, N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide could be explored for applications beyond its initial design. Computational approaches, such as molecular docking and virtual screening, are increasingly used to identify new targets for existing compounds, reducing development timelines and costs. This aligns with the growing demand for faster, more efficient drug discovery methods.

The safety and pharmacokinetic properties of CAS No. 1797091-61-2 are critical areas of investigation. Researchers focus on parameters like metabolic stability, bioavailability, and toxicity profiles to assess its suitability for clinical development. These studies often involve advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize the compound and its metabolites. Such data is essential for regulatory submissions and translational research.

Given the rising interest in small-molecule therapeutics, N-[(2-Phenyl-4-thiazolyl)methyl]-1-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-3-piperidinecarboxamide represents a promising candidate for further exploration. Its structural features and potential biological activities make it a valuable tool for understanding disease mechanisms and developing next-generation treatments. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs.